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Compound of Interest

Compound Name: Iron;plutonium

Cat. No.: B15484349

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
plutonium in steel containers, with a specific focus on mitigating the effects of moisture.

Troubleshooting Guides

This section addresses common issues encountered during experiments involving the storage
and handling of plutonium in the presence of moisture.

Issue 1: Accelerated Corrosion and Unexpected Product Formation

Q: My plutonium sample is exhibiting a much higher oxidation rate than anticipated, and the
corrosion product appears as a powder rather than a uniform oxide layer. What could be the

cause?

A: This is a classic sign of moisture-accelerated oxidation. In the presence of water vapor,
plutonium oxidation can be over 100 times faster than in dry air at room temperature.[1] The
reaction with moisture produces plutonium dioxide and hydrogen gas. This hydrogen can then
catalytically recombine with oxygen on the plutonium surface, further accelerating the corrosion
process.[1] The voluminous, powdery nature of the oxide is due to the significant volume
increase (over 40%) when plutonium metal converts to plutonium oxide, which can lead to
spalling.
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Troubleshooting Steps:

» Verify Atmosphere Integrity: Immediately check the moisture and oxygen levels in your
glovebox or storage container. The recommended atmosphere for handling plutonium metal
is a dry, inert gas (e.g., argon or nitrogen) with a dew point of -40°C or less than 5 ppm
moisture.[1]

 Inspect for Water Sources: Check for any potential sources of moisture ingress, such as
leaks in the container seals, permeation through gloves, or residual moisture in the
experimental setup.

o Characterize the Corrosion Product: If feasible, safely collect a sample of the corrosion
product for analysis. Techniques like X-ray diffraction (XRD) can confirm the presence of
plutonium oxides (PuOz, Puz03) and potentially plutonium hydrides, which can form in the
presence of hydrogen.

o Review Material Handling Procedures: Ensure that all materials and equipment introduced
into the inert atmosphere are thoroughly dried.

Issue 2: Container Pressurization

Q: I am observing a pressure increase in my sealed steel container holding a plutonium
sample. What is the likely cause and how should | proceed?

A: The most probable cause of pressurization is gas generation from the interaction of
plutonium with moisture. The primary reactions are:

» Radiolysis of water: The intense alpha radiation from plutonium can decompose adsorbed
water molecules into hydrogen and oxygen gas.

e Chemical reaction: Plutonium reacts with water to form plutonium dioxide and hydrogen gas.

The accumulation of these gases in a sealed container can lead to significant over-
pressurization, posing a serious safety hazard.

Troubleshooting Steps:
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e Do Not Handle Unnecessarily: Minimize handling of the pressurized container to avoid
mechanical shock.

o Monitor Pressure: If the container is equipped with a pressure gauge, monitor the pressure
regularly.

e Plan for Venting (if safe and permissible): If the pressure continues to rise and approaches
the container's design limit, a controlled venting procedure in a suitable containment facility
may be necessary. This should only be performed by trained personnel following established
safety protocols.

» Post-Mortem Analysis: Once the container is safely depressurized and opened in an
appropriate environment, analyze the headspace gas using techniques like mass
spectrometry to identify the constituent gases (e.g., Hz, Oz, N2). This will help confirm the
cause of pressurization.

» Future Prevention: To prevent recurrence, ensure that plutonium materials are properly
stabilized (e.g., by calcination to remove moisture) before sealing in containers. The DOE-
STD-3013, for instance, specifies a maximum moisture content of 0.5 weight percent for
long-term storage of plutonium-bearing materials.

Frequently Asked Questions (FAQSs)

Q1: What is the fundamental mechanism by which moisture accelerates plutonium oxidation?

Al: Moisture accelerates plutonium oxidation through a multi-step process. Water molecules
adsorb onto the plutonium oxide surface and can dissociate into hydrogen atoms and hydroxyl
groups.[1] The reaction of plutonium with water is inherently faster than with dry oxygen. This
reaction produces hydrogen gas. The plutonium oxide surface can then catalyze the reaction
between this hydrogen and any available oxygen, leading to a significant increase in the overall
corrosion rate.[1]

Q2: How does the temperature affect moisture-induced corrosion of plutonium?

A2: The rate of moisture-accelerated plutonium oxidation is highly dependent on temperature.
The reaction rate increases with temperature up to a peak at approximately 110°C.[1] Above
this temperature, the rate of moisture-enhanced corrosion begins to decrease.[1]
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Q3: Can the steel container itself influence the corrosion process?

A3: While the primary driver of corrosion is the interaction between plutonium and moisture, the
steel container can be affected. Corrosive gases, such as hydrogen chloride (HCI) that can be
generated from the radiolysis of chloride-containing impurities in the presence of moisture, can
lead to corrosion and pitting of the stainless steel container walls. However, for high-purity
plutonium oxides, significant container corrosion is less likely.

Q4: What are the best practices for preparing plutonium for storage in steel containers to
minimize moisture effects?

A4: To minimize moisture-related issues, it is crucial to:

 Stabilize the Plutonium: For plutonium oxide, this typically involves calcination (heating to a
high temperature, e.g., 950°C) to remove moisture and volatile impurities.

» Control the Packaging Atmosphere: The packaging should be done in a dry, inert
atmosphere (e.g., argon or nitrogen) with very low moisture content.[1]

» Use appropriate containers: Containers should be hermetically sealed to prevent moisture
ingress.

» Limit Organic Materials: Avoid storing plutonium in direct contact with organic materials like
plastics, as radiolysis of these materials can produce hydrogen and other reactive species.

Q5: What analytical techniques are recommended for characterizing the oxide layer on
plutonium?

A5: Several surface-sensitive techniques can be used to characterize the plutonium oxide
layer, including:

o X-ray Photoelectron Spectroscopy (XPS): To determine the chemical states of plutonium and
oxygen.

o Auger Electron Spectroscopy (AES): For elemental composition and depth profiling of the
oxide layer.
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» X-ray Diffraction (XRD): To identify the crystalline phases of the plutonium oxides.

Data Presentation

Table 1: Effect of Moisture on Plutonium Oxidation Rate at Room Temperature

Environment Relative Oxidation Rate Reference
Dry Air 1x [1]
Humid Air >100x [1]

Table 2: Gas Generation in Sealed Containers with Plutonium-Bearing Materials

. Primary Gases Contributing
Material Reference
Generated Factors

Plutonium Oxide with Hydrogen (H2), ) )
Radiolysis of water

Adsorbed Water Oxygen (O2)

Plutonium Metal with Pu + 2H20 - PuO:2z +
] Hydrogen (H2)

Moisture 2H:2

Plutonium with

] ) Hydrogen (Hz) Radiolysis of organics
Organic Materials
Plutonium Oxide with ) ) ]
) N Hydrogen Chloride Radiolysis of hydrated
Chloride Impurities
(HCI) salts

and Moisture

Experimental Protocols

1. Generalized Protocol for Gravimetric Analysis of Plutonium Oxidation

This protocol outlines a general procedure for measuring the oxidation rate of plutonium by
monitoring its mass change over time.

Objective: To determine the rate of plutonium oxidation under controlled atmospheric
conditions.
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Materials and Equipment:

Plutonium sample of known surface area

Microbalance with high precision (e.g., Cahn vacuum microbalance)

Controlled atmosphere chamber (glovebox) with gas purification system

Temperature-controlled furnace

Gas flow controllers for oxygen, nitrogen/argon, and water vapor

Data acquisition system

Procedure:

2.

Sample Preparation: Prepare a plutonium sample with a well-defined geometry and surface
finish. Clean the sample to remove any pre-existing thick oxide layer if required by the
experimental design.

System Setup: Place the sample on the microbalance within the controlled atmosphere
chamber.

Atmosphere Control: Evacuate the chamber and backfill with the desired atmosphere (e.g.,
dry air, argon, or a mixture with a specific partial pressure of water vapor).

Temperature Control: Heat the sample to the desired experimental temperature using the
furnace.

Data Acquisition: Continuously record the mass of the sample as a function of time.

Data Analysis: Plot the mass gain per unit surface area against time. The slope of this curve
represents the oxidation rate. The shape of the curve can indicate the oxidation kinetics
(e.g., linear, parabolic).

Generalized Protocol for Pressure-Volume-Temperature (PVT) Measurement of Gas

Generation
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This protocol describes a general method for quantifying the rate of gas generation from
plutonium samples in a sealed container.

Objective: To measure the rate and composition of gases produced by plutonium in the
presence of moisture.

Materials and Equipment:

e Plutonium sample

e Sealed container of known volume

o Pressure transducer

e Thermocouple

e Gas sampling port

» Mass spectrometer or gas chromatograph

o Data acquisition system

Procedure:

o Sample Encapsulation: Place the plutonium sample and a controlled amount of water (or a
humid atmosphere) into the container.

o Sealing: Hermetically seal the container.

 Instrumentation: Connect the pressure transducer and thermocouple to the container.

» Data Logging: Record the pressure and temperature inside the container over time.

e Gas Analysis: Periodically, or at the end of the experiment, extract a small sample of the
headspace gas through the sampling port for analysis by mass spectrometry or gas
chromatography to determine its composition.
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+ Rate Calculation: Use the ideal gas law (or a more appropriate equation of state) to calculate

the moles of gas generated from the pressure, volume, and temperature data. The rate of
gas generation can then be determined.

Mandatory Visualizations

Plutonium Metal (Pu)

Forms H2 Initial Oxidation

\

Hydrogen Gas (H2)

Plutonium Sesquioxide (Puz0s3)

Direct Reaction with H20

Catalytic Recombination

Forms H20

1
1
1
1
1
1
1
\
1
\
1
1
1
1
\
1
\
1
I| Further Oxidation
1

Water Vapor (H20) Accelerates Oxidation

Plutonium Dioxide (PuOz2)

Click to download full resolution via product page

Caption: Plutonium oxidation pathway in the presence of moisture.
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Caption: Troubleshooting workflow for plutonium oxidation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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